Cas no 1261892-89-0 (2-(4-Chloro-2-methoxyphenyl)-5-fluorobenzoic acid)

2-(4-Chloro-2-methoxyphenyl)-5-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a chloro-methoxyphenyl substitution. This compound is of interest in pharmaceutical and agrochemical research due to its structural motif, which combines electron-withdrawing (fluoro, chloro) and electron-donating (methoxy) groups, enabling versatile reactivity. The presence of fluorine enhances metabolic stability and bioavailability, while the chloro-methoxy substitution pattern may influence binding affinity in target interactions. Its well-defined molecular structure makes it suitable for use as an intermediate in the synthesis of biologically active compounds, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically characterized by high purity and consistent performance in synthetic applications.

2-(4-Chloro-2-methoxyphenyl)-5-fluorobenzoic acid structure

1261892-89-0 structure

Product Name:2-(4-Chloro-2-methoxyphenyl)-5-fluorobenzoic acid

CAS No:1261892-89-0

MF:C₁₄H₁₀ClFO₃

MW:280.678806781769

MDL:MFCD18321674

CID:2622095

PubChem ID:53227540

Update Time:2025-06-09

2-(4-Chloro-2-methoxyphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4'-Chloro-4-fluoro-2'-methoxy[1,1'-biphenyl]-2-carboxylic acid
- DTXSID00691073
- 2-(4-Chloro-2-methoxyphenyl)-5-fluorobenzoic acid, 95%
- 2-(4-CHLORO-2-METHOXYPHENYL)-5-FLUOROBENZOIC ACID
- MFCD18321674
- 1261892-89-0
- 2-(4-Chloro-2-methoxyphenyl)-5-fluorobenzoic acid
- MDL： MFCD18321674
- Inchi： 1S/C14H10ClFO3/c1-19-13-6-8(15)2-4-11(13)10-5-3-9(16)7-12(10)14(17)18/h2-7H,1H3,(H,17,18)
- InChI Key： XXJKBRYHQZQPGU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)OC)C1C=CC(=CC=1C(=O)O)F

Computed Properties

Exact Mass: 280.0302500Da
Monoisotopic Mass: 280.0302500Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 46.5Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328909-5 g	2-(4-Chloro-2-methoxyphenyl)-5-fluorobenzoic acid, 95%; .	1261892-89-0	95%	5g	€1159.00	2023-04-26
abcr	AB328909-5g	2-(4-Chloro-2-methoxyphenyl)-5-fluorobenzoic acid, 95%; .	1261892-89-0	95%	5g	€1159.00	2025-04-21